Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

validation of 4-methylundecane analytical

methods

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Methylundecane

CAS No.: 2980-69-0
Cat. No.: S562483

Get Quote

Documented Contexts for 4-Methylundecane

The table below summarizes the specific, evidence-based contexts in which 4-methylundecane has been

identified and measured.

Context of .
. Experimental Method Used
Identification

Key Quantitative Finding

Citation

Crude Oil Vapour GC-MS with Flame lonization

Analysis Detector (FID) and Pulsed
Flame Photometric Detector
(PFPD) [1]

Herbal Medicine Gas Chromatography-Mass

(Stephania Spectrometry (GC-MS) [2]

tetrandra)

Lung Cancer GC-MS with a single

Biomarker quadrupole mass spectrometer

Discovery [3]

Identified as a persistent
component in gaseous emissions
after 576 hours of aeration [1].

Identified as a volatile component
with a relative content of 0.32%
in the geo-authentic herb [2].

Statistical analysis showed a
significant difference (p-value
0.013) in levels between lung
cancer patients and controls [3].

[1]

[2]

[3]
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Context of . L - -
o Experimental Method Used Key Quantitative Finding Citation

Identification

Pharmaceutical Not specified (supplied for Used for method development [4]

Reference analytical use) and validation (AMV) during

Standard commercial production of

Escitalopram [4].

Detailed Experimental Protocols

Here is a detailed breakdown of the key methodologies cited in the search results.

¢ GC-MS Analysis for Plant Volatiles: In the study on Stephania tetrandra, volatile components were
analyzed using GC-MS. The specific column used was not mentioned, but the relative content of
compounds was calculated using the peak area normalization method. Identification was achieved by
matching mass spectra against the NISTO8 and NISTO08s library databases, with a required similarity
threshold [2].
e GC-MS for Biomarker Discovery in Breath: The lung cancer study provides a highly detailed
protocol [3]:
o Instrument: A single quadrupole GC-MS was used.
o Data Processing: Open-source software (Openchrom) and the Automated Mass Spectral
Deconvolution and Identification System (AMDIS) were used for data analysis.
o Compound Identification: VOC identification required a mass spectrum match factor of 80%
or higher against the NIST library.
o Statistical Validation: The peak areas of identified VOCs were used for statistical analysis.
The non-parametric Mann-Whitney U test was applied to find significant differences (p < 0.05)
between patient and control groups. Compounds that were also statistically significant for
confounders like smoking or gender were excluded as potential biomarkers [3].
¢ General GC-MSI/FID for Complex Mixtures: The research on crude oil vapors utilized Gas
Chromatography coupled with both a Mass Spectrometer (for speciation) and a Flame lonization
Detector (for quantification). This highlights the application of GC in characterizing complex
hydrocarbon mixtures where 4-methylundecane is one component among many [1].

Experimental Workflow Diagram

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.synzeal.com/en/4-methylundecane
https://www.synzeal.com/en/4-methylundecane
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654923/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12274551/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12274551/
https://www.smolecule.com/products/s562483?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11901996/
https://www.smolecule.com/products/s562483?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Based on the protocols above, the following diagram illustrates a generalized experimental workflow for the

identification and validation of 4-methylundecane using GC-MS, particularly in biomarker studies.
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GC-MS Identification & Validation Workflow

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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